6-Benzyloxyindole-3-acetonitrile

Description

6-Benzyloxyindole-3-acetonitrile is a chemical compound that combines an indole structure with a benzyloxy group . It is also known as 6-(Phenylmethoxy)-1H-indole-3-acetonitrile . The molecular formula for 6-Benzyloxyindole-3-acetonitrile is C17H14N2O .

This compound is used as a reactant in the preparation of β-carboline derivatives, which act as antioxidants . It is also used as a reactant in the preparation of indole-N-acetic acid derivatives, which can be used as aldose reductase inhibitors for the treatment of diabetic complications and in the preparation of tryptamine analogs as antihypertensive agents . Platinum(IV) complexes incorporating benzyloxyindole-3-acetic acid have been investigated for anticancer properties .

A similar compound, (5-Benzyloxyindol-3-yl)acetonitrile, is also used in the preparation of β-carboline derivatives and indole-N-acetic acid derivatives . Additionally, Indole-3-acetonitrile, a nitrile where one of the methyl hydrogens is substituted by a 1H-indol-3-yl group, shares similar applications .

• CAS No.: 57765-24-9
• Product Name: 6-Benzyloxyindole-3-acetonitrile
• Molecular Formula: C17H14N2O
• Molecular Weight: 262.3 g/mol
• IUPAC Name: 2-(6-phenylmethoxy-1H-indol-3-yl)acetonitrile
• Standard InChI: InChI=1S/C17H14N2O/c18-9-8-14-11-19-17-10-15(6-7-16(14)17)20-12-13-4-2-1-3-5-13/h1-7,10-11,19H,8,12H2
• Standard InChIKey: HJHSSPILWGQJSG-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)COC2=CC3=C(C=C2)C(=CN3)CC#N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC3=C(C=C2)C(=CN3)CC#N
• Synonyms: 6-(Phenylmethoxy)-1H-indole-3-acetonitrile
• PubChem Compound: 4071438
• Last Modified: Sep 16 2023